Enhanced Lipophilicity vs. Unsubstituted Analog
1-(2,2-Dibromoethyl)-4-ethylbenzene exhibits significantly higher computed lipophilicity (LogP = 3.91) compared to its closest unsubstituted analog, (2,2-dibromoethyl)benzene (LogP = 3.38) [1]. This difference of 0.53 log units translates to more than a three-fold increase in lipid-phase partitioning, which is crucial for optimizing blood-brain barrier penetration or membrane affinity in biological assays.
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.91 |
| Comparator Or Baseline | (2,2-dibromoethyl)benzene (CAS 2612-38-6), LogP = 3.38 |
| Quantified Difference | ΔLogP = +0.53 (Target is >3x more lipophilic) |
| Conditions | Computed via XLogP3 algorithm (PubChem/ChemSrc data) |
Why This Matters
For a researcher aiming to improve the lipophilicity of a lead compound's dibromoethyl fragment, the para-ethyl version offers a modifiable advantage without altering the core reactive handle.
- [1] PrenDB. (2,2-dibromoethyl)benzene. Molecular Properties. LogP = 3.38. View Source
